Cas no 4061-29-4 (Ethanone, 2-(diethylamino)-1-phenyl-)

• Product Name: Ethanone, 2-(diethylamino)-1-phenyl-
• CAS No: 4061-29-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 324418
• PubChem ID: 417945
• Update Time: 2025-04-19

Ethanone, 2-(diethylamino)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(diethylamino)-1-phenyl-
• 2-(diethylamino)-1-phenylethanone
• N,N-diethylphenacylamine
• 4061-29-4
• SCHEMBL4101059
• KOTFYSVFYYKCRA-UHFFFAOYSA-N
• AKOS008964885
• DTXSID80329160

• Inchi： 1S/C12H17NO/c1-3-13(4-2)10-12(14)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： KOTFYSVFYYKCRA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN(CC)CC

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones